Cas no 1389354-65-7 (1389354-65-7)

• Product Name: 1389354-65-7
• CAS No: 1389354-65-7
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5581301
• PubChem ID: 121347621
• Update Time: 2023-08-10

1389354-65-7 Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-BROMO-2-CHLOROPHENYL)ETHYLAMINE
• Benzenemethanamine, 3-bromo-2-chloro-α-methyl-, (αR)-
• (R)-1-(3-Bromo-2-chlorophenyl)ethanamine
• 1389354-65-7

• Inchi： 1S/C8H9BrClN/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： MIMATNXERJWKQX-RXMQYKEDSA-N
• SMILES： BrC1=CC=CC(=C1Cl)[C@@H](C)N

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 283.8±25.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)